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Compound of Interest

Compound Name: 2-Ethylhexyl propionate

Cat. No.: B107753

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety information for 2-

Ethylhexyl propionate (CAS No. 6293-37-4), a common fragrance ingredient and chemical
intermediate. The following sections detail its physical and chemical properties, toxicological
profile, and essential safety measures, drawing from available Safety Data Sheets (SDS). All
guantitative data has been summarized in tabular format for clarity and ease of comparison.

Chemical and Physical Properties

2-Ethylhexyl propionate is a clear, colorless liquid with a characteristic winey, pear-like
aroma.[1] Its key physical and chemical properties are summarized below.
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Property Value Reference
Molecular Formula C11H2202 [2][3]
Molecular Weight 186.29 g/mol [2][3]

CAS Number 6293-37-4 [2][4]
Appearance Clear, colorless liquid [1]

Odor Winey, pear aroma [1]

Boiling Point 214 -215°C [1][5]

Flash Point 82.9 °C (181.0 °F) [5]

0.158 mmHg @ 25 °C
Vapor Pressure . [5]
(estimated)

Soluble in alcohol. Water
Solubility solubility: 12.56 mg/L @ 25 °C [5]

(estimated)

Toxicological Profile

The toxicological data for 2-Ethylhexyl propionate indicates that it is harmful if swallowed and
causes skin and eye irritation.[1]
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Endpoint Result Species Reference
Acute Oral Toxicity 500 mg/kg body
. Rat [1]
(LD50) weight
Skin
Causes skin irritation Not specified [1]

Corrosion/Irritation

Serious Eye o N
o Causes eye irritation Not specified [1]
Damage/Irritation
Respiratory or Skin Not classified as a B
o » Not specified [1]
Sensitization sensitizer
Germ Cell N n
o Not classified Not specified [1]
Mutagenicity
Carcinogenicity Not classified Not specified [1]
Reproductive Toxicity Not classified Not specified [1]

Hazard Identification and Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), 2-Ethylhexyl propionate is classified as follows:

Classification Hazard Statement

Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed
Skin Irritation (Category 2) H315: Causes skin irritation
Eye Irritation (Category 2B) H320: Causes eye irritation

The signal word for this substance is Warning.[1]

Hazard Communication Workflow

The following diagram illustrates the logical flow from hazard classification to the necessary
precautionary measures for handling 2-Ethylhexyl propionate.
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Handling & First Aid

»
'

Wash hands thoroughly after handling.
Do not eat, drink or smoke when using.

If Swallowed: Call a poison center/doctor.

If on Skin: Wash with plenty of soap and water.

If in Eyes: Rinse cautiously with water.

Personal Protective Equipment (PPE)

yvy

Protective gloves

Suitable protective clothing

Respiratory protection
(in case of insufficient ventilation)

A A

Safety glasses
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| >
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/
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H320: Causes eye irritation
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Hazard Communication Workflow for 2-Ethylhexyl propionate.
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Experimental Protocols

While the Safety Data Sheets cite toxicological studies, they do not provide detailed
experimental protocols. The acute oral toxicity study resulting in an LD50 of 500 mg/kg in rats
is noted to be equivalent to the OECD Test Guideline 401.[6] This guideline, now obsolete,
outlines a procedure for assessing the acute oral toxicity of a substance.[7][8]

A general outline of the OECD 401 protocol involves:

Test Animals: Typically rodents, such as rats.[7]

Administration: The test substance is administered orally in graduated doses to several
groups of animals, with one dose per group.[7]

Observation: Animals are observed for effects and mortality.[7]

Necropsy: Animals that die during the test and surviving animals at the conclusion of the test
are necropsied.[7]

For skin and eye irritation studies, standardized test guidelines from organizations like the
OECD would also be followed, involving the application of the substance to the skin or eyes of
test animals and subsequent observation for signs of irritation.

Safe Handling and Storage

Proper handling and storage procedures are crucial to minimize exposure and ensure safety.

Handling

Ensure good ventilation of the workstation.[1]

Wear appropriate personal protective equipment (PPE), including protective gloves, safety
glasses, and suitable protective clothing.[1]

In case of insufficient ventilation, wear suitable respiratory equipment.[1]

Wash hands, forearms, and face thoroughly after handling.[1]
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» Do not eat, drink, or smoke when using this product.[1]

Storage

» Store in a well-ventilated place.[1]
o Keep the container tightly closed in a dry, cool place.[2]

o Store away from incompatible materials such as oxidizing agents.[9]

First-Aid Measures

In case of exposure, the following first-aid measures should be taken:

If Swallowed: Call a poison center or doctor if you feel unwell. Rinse mouth.[1]

If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical
advice/attention. Take off contaminated clothing and wash it before reuse.[1]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[1]

If Inhaled: Remove person to fresh air and keep comfortable for breathing.[1]

Fire-Fighting and Accidental Release Measures
Fire-Fighting

» Suitable extinguishing media: Water spray, dry powder, foam, and carbon dioxide.[1]

» Protective equipment: Do not attempt to take action without suitable protective equipment. A
self-contained breathing apparatus and complete protective clothing are necessary.[1]

Accidental Release

e Personal precautions: Ventilate the spillage area. Do not attempt to take action without
suitable protective equipment.[1]

» Environmental precautions: Avoid release to the environment.[1]
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o Methods for cleaning up: Take up liquid spills into absorbent material. Dispose of materials or
solid residues at an authorized site.[1]

Stability and Reactivity

o Reactivity: The product is non-reactive under normal conditions of use, storage, and
transport.[1]

o Chemical stability: Stable under normal conditions.[1]

» Possibility of hazardous reactions: No dangerous reactions are known under normal
conditions of use.[1]

» Conditions to avoid: None under recommended storage and handling conditions.[1]

e Hazardous decomposition products: Under normal conditions of storage and use, hazardous
decomposition products should not be produced.[1]

This guide is intended to provide a summary of the available safety information for 2-
Ethylhexyl propionate. It is essential to consult the full Safety Data Sheet (SDS) before
handling this chemical and to adhere to all recommended safety procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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